Cas no 2227675-61-6 ((2R)-2-amino-2-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-ol
• CAS No: 2227675-61-6
• MF: C₉H₁₂BrN₃O
• MW: 258.115080833435
• CID: 5961969
• PubChem ID: 165944482
• Update Time: 2025-05-20

(2R)-2-amino-2-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-ol
• 2227675-61-6
• EN300-1916345

• Inchi： 1S/C9H12BrN3O/c10-6-3-12-9(5-1-2-5)13-8(6)7(11)4-14/h3,5,7,14H,1-2,4,11H2/t7-/m0/s1
• InChI Key： RVQXKPUGQBYXET-ZETCQYMHSA-N
• SMILES： BrC1C=NC(C2CC2)=NC=1[C@H](CO)N

Computed Properties

• Exact Mass: 257.01637g/mol
• Monoisotopic Mass: 257.01637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 72Ų

Additional information on (2R)-2-amino-2-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-ol

Comprehensive Overview of (2R)-2-amino-2-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-ol (CAS No. 2227675-61-6)

The compound (2R)-2-amino-2-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-ol (CAS No. 2227675-61-6) is a chiral pyrimidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a cyclopropyl group and a bromo substitution, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating enzyme activity and its potential applications in drug discovery.

In recent years, the demand for chiral building blocks like (2R)-2-amino-2-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-ol has surged, driven by the growing focus on precision medicine and targeted therapies. The compound's stereospecificity and functional group diversity allow for the development of highly selective inhibitors and agonists, addressing key challenges in oncology and neurological disorders. Its CAS No. 2227675-61-6 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry.

One of the most discussed topics in the context of pyrimidine derivatives is their role in kinase inhibition. The 5-bromo-2-cyclopropylpyrimidin-4-yl moiety in this compound is particularly noteworthy, as it mimics natural substrates and can interfere with ATP-binding sites in kinases. This mechanism has been explored in the design of next-generation therapeutics, especially for conditions like autoimmune diseases and cancer. The amino alcohol functionality further enhances its binding affinity, making it a versatile scaffold.

From a synthetic perspective, (2R)-2-amino-2-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-ol offers several advantages. Its cyclopropyl ring introduces steric constraints that can improve metabolic stability, a critical factor in drug development. Additionally, the bromine atom serves as a handle for further functionalization via cross-coupling reactions, enabling the creation of diverse analogs. These features align with the current trend toward fragment-based drug design and high-throughput screening.

Environmental and green chemistry considerations are also shaping the use of this compound. Researchers are exploring catalytic methods to synthesize (2R)-2-amino-2-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-ol with minimal waste and energy consumption. Such efforts are in line with the broader push for sustainable pharmaceutical manufacturing, a topic gaining traction in both academic and industrial circles.

In summary, (2R)-2-amino-2-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-ol (CAS No. 2227675-61-6) represents a promising candidate for advancing medicinal chemistry and biochemical research. Its structural features, combined with its applicability in drug discovery and enzyme modulation, make it a compound of enduring interest. As the scientific community continues to uncover its potential, this molecule is likely to remain a focal point in the search for innovative therapies.